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Compound of Interest

Compound Name: 5-Hydroxypentanal

Cat. No.: B1214607

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and use of 5-
Hydroxypentanal. The information is intended to support research and development activities,
particularly in the fields of organic synthesis and medicinal chemistry.

Chemical and Physical Properties

5-Hydroxypentanal is a bifunctional organic molecule containing both an aldehyde and a
primary alcohol functional group.[1] This unique structure makes it a versatile intermediate in
various chemical syntheses.[1]
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Property Value Source
Molecular Formula CsH1002 [2][3]
Molecular Weight 102.13 g/mol [1][2][4]
Appearance Colorless to yellowish liquid/oil [2][5]
Boiling Point 115-122 °C at 15 mmHg [6]
Density 1.055 g/cm3 [6]
Soluble in water, sparingly
Solubility soluble in chloroform and [1112][3]
methanol.
Stable under normal
Stability temperatures and pressures; [21[7]
hygroscopic.
CAS Number 4221-03-8 [2][3][4]

Handling and Storage Procedures

Proper handling and storage of 5-Hydroxypentanal are crucial to ensure its stability and the

safety of laboratory personnel.

Personal Protective Equipment (PPE)
When handling 5-Hydroxypentanal, the following PPE should be worn:

o Eye Protection: Chemical safety goggles.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Skin Protection: Laboratory coat.

Handling

e Work in a well-ventilated area, such as a chemical fume hood.[7]
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Avoid contact with skin and eyes.[7]

Wash hands thoroughly after handling.[7]

Keep the container tightly closed when not in use.[7]

It is a flammable liquid; keep away from heat, sparks, and open flames.

Storage

o Store in a cool, dry, and well-ventilated area.[7]

o Keep the container tightly sealed to prevent moisture absorption, as the compound is
hygroscopic.[2]

e For long-term storage, it is recommended to store in a freezer at -20°C under an inert
atmosphere.[2][3]

» Store away from incompatible materials, such as strong oxidizing agents.[7]

Experimental Protocols
Synthesis of 5-Hydroxypentanal from 2,3-Dihydropyran

This protocol is adapted from a procedure published in Organic Syntheses.[5]

Materials:

2,3-Dihydropyran

Concentrated Hydrochloric Acid (HCI)

20% Sodium Hydroxide (NaOH) solution

Phenolphthalein indicator

Diethyl ether

Water
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Equipment:

1-L three-necked flask
Hershberg stirrer
Continuous extractor

Modified Claisen flask for distillation

Procedure:

In the three-necked flask, combine 300 mL of water, 25 mL of concentrated HCI, and 100 g
of 2,3-dihydropyran.[5]

Stir the mixture until the solution becomes homogeneous, and then continue stirring for an
additional 20 minutes.[5]

Add a few drops of phenolphthalein indicator to the mixture.[5]
Neutralize the acid by adding 20% NaOH solution until a faint pink color persists.[5]

Transfer the solution to a continuous extractor and extract with diethyl ether for
approximately 16 hours.[5]

Add the ether extract to a modified Claisen flask.[5]
Remove the ether by distillation under reduced pressure (water pump).[5]

Distill the residue at approximately 10 mm pressure. The product will distill as a clear,
colorless, viscous oil at 62-66°C.[5]

Experimental Workflow for Synthesis
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Reaction Setup

Combine Water, HCI, and 2,3-Dihydropyran

'

Stir until Homogeneous (approx. 10 min)

;

Continue Stirring for 20 min

Neutralization

Add Phenolphthalein

'

Neutralize with 20% NaOH

Extraction and Purification

Continuous Ether Extraction (16h)

'

Remove Ether via Distillation

'

Distill Residue under Vacuum (10 mm)

'

Collect 5-Hydroxypentanal (62-66°C)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Hydroxypentanal.
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Stability and Degradation

While specific quantitative stability data for 5-Hydroxypentanal under various pH and light
conditions is not readily available in the literature, general chemical principles for aldehydes
and alcohols suggest the following:

» pH Sensitivity: 5-Hydroxypentanal is sensitive to strong acids and bases.[1] Aldehydes can
undergo various reactions in both acidic and basic conditions, such as aldol condensation in
the presence of base. The glycosidic bond in its cyclic hemiacetal form can be susceptible to
hydrolysis under acidic conditions.

» Light Sensitivity: As with many organic molecules, prolonged exposure to UV light may lead
to degradation. It is advisable to store the compound in amber vials or in the dark.

o Oxidation: The aldehyde group is susceptible to oxidation to a carboxylic acid. Contact with
strong oxidizing agents should be avoided.[7]

Recommended Stability Study Protocol:

For critical applications, it is recommended to perform a stability study. A general protocol
would involve:

e Preparing solutions of 5-Hydroxypentanal in buffers of different pH values (e.g., pH 3, 5, 7,
9).

 Aliquoting the solutions into clear and amber vials.

 Storing the vials under different temperature and light conditions (e.qg., refrigerated, room
temperature, accelerated at 40°C; with and without light exposure).

e Analyzing the concentration of 5-Hydroxypentanal at specific time points using a suitable
analytical method like HPLC to determine the degradation kinetics.

Application in Drug Development and Research

5-Hydroxypentanal serves as a valuable building block in the synthesis of more complex
molecules, including pharmaceuticals.[1] One notable area of research is its role as a
metabolite in the bioactivation of certain carcinogens.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1214607?utm_src=pdf-body
https://www.benchchem.com/product/b1214607?utm_src=pdf-body
https://www.evitachem.com/product/evt-289298
https://www.chemsrc.com/en/cas/4221-03-8_965811.html
https://www.benchchem.com/product/b1214607?utm_src=pdf-body
https://www.benchchem.com/product/b1214607?utm_src=pdf-body
https://www.benchchem.com/product/b1214607?utm_src=pdf-body
https://www.evitachem.com/product/evt-289298
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Metabolic Pathway of N-nitrosopiperidine (NPIP)

5-Hydroxypentanal is a key metabolite formed during the a-hydroxylation of the pro-
carcinogen N-nitrosopiperidine (NPIP) by cytochrome P450 enzymes in the liver.[8][9] This
metabolic activation is a critical step in the carcinogenesis induced by NPIP.[9][10]

Metabolic Activation of N-nitrosopiperidine

( )
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DNA Adducts
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Caption: Metabolic pathway of N-nitrosopiperidine.

General Workflow for Use in Drug Discovery

The bifunctional nature of 5-Hydroxypentanal allows for its use in various synthetic strategies
in drug discovery. The aldehyde can be used for reductive amination to introduce amine-
containing moieties, while the hydroxyl group can be a site for esterification or etherification.

Workflow for 5-Hydroxypentanal in Drug Discovery
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Caption: General workflow for utilizing 5-Hydroxypentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxypentanal]. BenchChem, [2025]. [Online PDF]. Available at:
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hydroxypentanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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